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Compound of Interest

Compound Name: N,N-Dimethyl-histidine

Cat. No.: B13699562

Get Quote

Executive Summary & Chemical Profile
N,N-Dimethyl-histidine (DMH) (specifically

-dimethyl-L-histidine) acts as a specialized zwitterionic metabolite.[1] Unlike standard histidine,
the methylation of the

-amino group alters its hydrophobicity and

profile, creating unique stability challenges regarding racemization and solubility near its
isoelectric point (

).

This guide replaces generic advice with a mechanistic troubleshooting framework. We do not

simply list storage conditions; we explain why degradation occurs and provide self-validating

protocols to ensure your data integrity.

Chemical Identity
CAS: 24940-57-6[2][3]
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Molecular Weight: 183.21 g/mol [1][2][3][4]

Key Functional Groups: Imidazole ring (pH sensitive), Dimethylated

-amine (sterically hindered), Carboxyl group.

Stability Matrix: The pH-Temperature-Oxidation
Triad
The stability of DMH is not binary (stable/unstable); it is a dynamic equilibrium dependent on

three vectors.

Table 1: Predicted Stability & Solubility Matrix
pH
Environment

Dominant
Species

Stability Risk
Solubility
Profile

Recommended
Action

Acidic (pH < 3.0)

Cationic (

,

)

High Stability.

Resistant to

racemization.

Excellent.

Protonation of

imidazole

prevents

aggregation.

Preferred for

Long-Term

Storage. Store in

0.1 M HCl.

Neutral (pH 6.0 -

7.5)

Zwitterionic (

,

,

)

Moderate. Risk

of microbial

growth and slow

oxidation.

Variable.

Solubility dips

near

. Risk of

"crashing out" at

high

concentrations

(>50 mM).

Short-Term Use

Only. Filter

sterilize (0.22

m). Do not

autoclave.

Basic (pH > 9.5)

Anionic (

,

,

)

Low. High risk of

Racemization (L

D conversion)

and imidazole

ring opening.

Good.

Deprotonation

aids solubility,

but compromises

integrity.

Avoid for

Storage. Prepare

fresh

immediately

before use.
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Troubleshooting Guide (FAQ)
Q1: My neutral DMH stock solution (pH 7.4) has
developed a faint yellow tint after 2 weeks at 4°C. Is it
safe to use?
Verdict:Discard immediately. Mechanism: The yellowing indicates photo-oxidation of the

imidazole ring. Histidine derivatives are sensitive to singlet oxygen interactions, leading to the

formation of endoperoxides and subsequent ring cleavage products. Corrective Action:

Always store DMH stocks in amber glass vials or wrap tubes in aluminum foil.

Purge the headspace of the vial with Nitrogen (

) or Argon gas before closing to minimize oxidative stress.

Q2: I observe precipitation when adjusting my 100 mM
stock from pH 2.0 to pH 7.0.
Verdict: This is an Isoelectric Point (

) Aggregation event. Mechanism: DMH has a

roughly between 7.0 and 7.6 (shifted slightly from Histidine's 7.59 due to methyl groups). At the

, the net charge is zero, minimizing electrostatic repulsion between molecules and maximizing
crystal lattice energy, leading to precipitation. Corrective Action:

Dilute before adjusting: Lower the concentration to <50 mM before adjusting pH to neutral.

High Ionic Strength: Add 150 mM NaCl to the solution before pH adjustment to provide

"salting-in" stabilization.

Q3: Can I autoclave my DMH stock solution for cell
culture?
Verdict:No. Mechanism: While amino acids are thermally robust, the combination of high heat

(121°C) and pressure can induce decarboxylation (loss of
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to form histamine analogs) or Maillard-type reactions if any trace carbohydrates are present in
the water source. Corrective Action: Use 0.22

m PES (Polyethersulfone) syringe filters. PES is low-protein binding and chemically compatible
with imidazole derivatives.

Mechanistic Visualization: Degradation Pathways
The following diagram outlines the chemical fate of DMH under stress conditions. This visual

aids in diagnosing "silent" degradation where no visible precipitate is formed.
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Figure 1: Primary degradation pathways for N,N-Dimethyl-histidine. Note that Racemization is

the invisible threat at high pH.

Master Protocol: Preparation of a Stable Master
Stock
To ensure reproducibility, follow this "Acid-Lock" protocol. This method utilizes the stability of

the cationic form for storage, with neutralization occurring only at the moment of use.

Reagents Required
N,N-Dimethyl-histidine powder (Store at -20°C, desiccated).

0.1 M Hydrochloric Acid (HCl), analytical grade.

Milli-Q Water (18.2 M
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).

0.22

m Syringe Filter.

Step-by-Step Procedure
Weighing: Calculate the mass required for a 100 mM stock.

Calculation:

.

Dissolution (The Acid-Lock):

Do not dissolve in pure water.

Dissolve the powder directly into 0.1 M HCl. The low pH (approx pH 1.0-2.0) protonates

the amine and imidazole, preventing oxidation and microbial growth.

Filtration: Immediately filter through a 0.22

m membrane into a sterile, amber glass vial.

Storage:

Aliquot: Split into small volumes (e.g., 500

L) to avoid freeze-thaw cycles.

Temp: Store at -20°C. Stable for 6-12 months.

Usage (Neutralization):

On the day of the experiment, thaw one aliquot.

Add to your buffer/media.[5] The small volume of HCl will be negligible in buffered media

(e.g., PBS or DMEM), or can be neutralized with an equimolar amount of NaOH if using in

unbuffered systems.
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Self-Validating Quality Control (QC) System
Do not assume your stock is stable. Verify it.

Method A: The UV Ratio Check (Rapid)
Imidazoles have a characteristic absorbance. Significant deviation suggests ring degradation.

Dilute stock to 1 mM in water.

Measure Absorbance at 210 nm (peptide/amide backbone) and 280 nm (imidazole ring -

weak signal).

Pass Criteria: The spectrum should be consistent with the initial reading taken at the time of

preparation. A significant rise in A280 or a shift in

indicates oxidation (formation of conjugated degradation products like urocanic acid
analogs).

Method B: HPLC Verification (Definitive)
Column: C18 Reverse Phase or HILIC (preferred for polar zwitterions).

Mobile Phase: Acetonitrile : Water (with 0.1% Formic Acid).

Detection: UV at 214 nm.

Failure Mode: Appearance of a secondary peak (D-isomer or degradation product) or peak

broadening (aggregation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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